![molecular formula C7H11NO3 B3038883 2-[(Cyclopropylcarbonyl)(methyl)amino]acetic acid CAS No. 926213-98-1](/img/structure/B3038883.png)
2-[(Cyclopropylcarbonyl)(methyl)amino]acetic acid
Overview
Description
“2-[(Cyclopropylcarbonyl)(methyl)amino]acetic acid” is a chemical compound with the empirical formula C6H9NO3 . It has a molecular weight of 143.14 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string of “this compound” is OC(=O)CNC(=O)C1CC1 . The InChI key is NDLLIOPAEOBFKZ-UHFFFAOYSA-N . These strings provide a textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . The predicted melting point is 96.92°C, and the predicted boiling point is approximately 343.0°C at 760 mmHg . The predicted density is approximately 1.3 g/cm³, and the predicted refractive index is n20D 1.54 .Scientific Research Applications
Synthesis and Characterization
- A study by Ikram et al. (2015) involved synthesizing and characterizing compounds with a structure similar to 2-[(Cyclopropylcarbonyl)(methyl)amino]acetic acid. The study focused on the synthesis of a novel amino acid bearing Schiff base ligand, which was then reacted with metal ions to produce compounds with antioxidant properties and xanthine oxidase inhibitory activities. This research highlights the potential of such compounds in synthesizing new materials with specific biochemical properties (Ikram et al., 2015).
Analytical Chemistry Applications
- Zaikin and Luzhnov (2002) proposed cycloalkylcarbonyl derivatives, similar to the compound , for the determination of amino acid methyl esters by gas chromatography–mass spectrometry. This research demonstrates the utility of such compounds in analytical chemistry, particularly in enhancing the detection and analysis of amino acids (Zaikin & Luzhnov, 2002).
Pharmaceutical Synthesis
- A study by Hu Jia-peng (2012) on the synthesis of Clopidogrel Sulfate involved a compound structurally related to this compound. The research focused on developing a more efficient synthesis pathway for this important pharmaceutical compound, demonstrating the relevance of similar structures in drug synthesis (Hu Jia-peng, 2012).
Safety and Hazards
Sigma-Aldrich provides this product to researchers “as-is” and makes no representation or warranty with respect to this product . It’s important to handle all chemicals with appropriate safety measures. For specific safety information, one should refer to the material safety data sheet (MSDS) provided by the manufacturer.
properties
IUPAC Name |
2-[cyclopropanecarbonyl(methyl)amino]acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-8(4-6(9)10)7(11)5-2-3-5/h5H,2-4H2,1H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSEXRJPSOUALOF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)O)C(=O)C1CC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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